Cas no 105701-92-6 (Adenosine 5'-(trihydrogen diphosphate), N-phenyl-)

Adenosine 5'-(trihydrogen diphosphate), N-phenyl- structure
105701-92-6 structure
Product Name:Adenosine 5'-(trihydrogen diphosphate), N-phenyl-
CAS No:105701-92-6
MF:C16H19N5O10P2
MW:503.297085046768
CID:1162598
Update Time:2024-07-26

Adenosine 5'-(trihydrogen diphosphate), N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Adenosine 5'-(trihydrogen diphosphate), N-phenyl-
    • N6- PHENYLADENOSINE- 5'- O- DIPHOSPHATE ( 6-PHE-ADP )
    • [(2R,3S,4R,5R)-5-(6-anilinopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate
    • 6-Phe-ADP
    • Inchi: 1S/C16H19N5O10P2/c22-12-10(6-29-33(27,28)31-32(24,25)26)30-16(13(12)23)21-8-19-11-14(17-7-18-15(11)21)20-9-4-2-1-3-5-9/h1-5,7-8,10,12-13,16,22-23H,6H2,(H,27,28)(H,17,18,20)(H2,24,25,26)/t10-,12-,13-,16-/m1/s1
    • InChI Key: OFNYOPBZSMWXCX-XNIJJKJLSA-N
    • SMILES: C(OP(O)(=O)OP(O)(O)=O)[C@H]1O[C@@H](N2C3=C(C(=NC=N3)NC3=CC=CC=C3)N=C2)[C@H](O)[C@@H]1O

Computed Properties

  • Exact Mass: 503.061
  • Monoisotopic Mass: 503.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 770
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2.4
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